Cas no 100427-79-0 (Benzenemethanamine,2-[2-(dimethylamino)ethoxy]-3-methoxy-5-(2-propen-1-yl)-)

Benzenemethanamine,2-[2-(dimethylamino)ethoxy]-3-methoxy-5-(2-propen-1-yl)- structure
100427-79-0 structure
Product Name:Benzenemethanamine,2-[2-(dimethylamino)ethoxy]-3-methoxy-5-(2-propen-1-yl)-
CAS No:100427-79-0
MF:C15H24N2O2
MW:264.363264083862
CID:189556
PubChem ID:57845
Update Time:2025-04-19

Benzenemethanamine,2-[2-(dimethylamino)ethoxy]-3-methoxy-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-[2-(dimethylamino)ethoxy]-3-methoxy-5-(2-propen-1-yl)-
    • Benzenemethanamine,2-[2-(dimethylamino)ethoxy]-3-methoxy-5-(2-propenyl)- (9CI)
    • 2-[2-(aminomethyl)-6-methoxy-4-prop-2-enylphenoxy]-N,N-dimethylethanamine
    • BENZYLAMINE, 3-ALLYL-6-(2-(DIMETHYLAMINO)ETHOXY)-5-METHOXY-
    • 100427-79-0
    • DTXSID20143266
    • 3-Allyl-6-(2-(dimethylamino)ethoxy)-5-methoxybenzylamine
    • Inchi: 1S/C15H24N2O2/c1-5-6-12-9-13(11-16)15(14(10-12)18-4)19-8-7-17(2)3/h5,9-10H,1,6-8,11,16H2,2-4H3
    • InChI Key: FHKTWPDDTIABFM-UHFFFAOYSA-N
    • SMILES: O(CCN(C)C)C1C(=CC(CC=C)=CC=1CN)OC

Computed Properties

  • Exact Mass: 264.18392
  • Monoisotopic Mass: 264.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.7A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.022
  • Boiling Point: 370.5°C at 760 mmHg
  • Flash Point: 177.9°C
  • Refractive Index: 1.527
  • PSA: 47.72
  • LogP: 2.52310
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